N-(2-{1-[3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)acetamide

• IUPAC Name: N-[2-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]ethyl]acetamide
• InChI: InChI=1S/C21H25N3O2/c1-16-8-3-6-11-20(16)26-15-7-14-24-19-10-5-4-9-18(19)23-21(24)12-13-22-17(2)25/h3-6,8-11H,7,12-15H2,1-2H3,(H,22,25)
• InChI Key: FBFMNYOCYNXADR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCN2C3=CC=CC=C3N=C2CCNC(=O)C
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

N-(2-{1-[3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)acetamide, also known as MBPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MBPA is a benzimidazole derivative that has been synthesized through a multi-step process, and its unique structure has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis Methodologies

Researchers have explored various synthesis methods for compounds related to N-(2-{1-[3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)acetamide. For example, Li Ying-jun described the synthesis of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety, highlighting the use of NMR techniques for structural determination Li Ying-jun. Similarly, a study by Chkirate et al. involved the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes, emphasizing the role of hydrogen bonding in self-assembly processes Chkirate et al..

Antimicrobial and Antitumor Activities

Several studies have reported on the antimicrobial and antitumor properties of benzimidazole derivatives. Chaudhari et al. synthesized N-substituted phenyl acetamide benzimidazole-based derivatives, demonstrating potent antibacterial activity against Methicillin-Resistant Staphylococcus aureus (MRSA) Chaudhari et al.. Yurttaş et al. highlighted the antitumor activity of new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings, showcasing considerable anticancer activity against some cancer cell lines Yurttaş et al..

Antioxidant Activities

Research by Chkirate et al. also touched on the antioxidant activity of the synthesized pyrazole-acetamide derivatives, revealing significant antioxidant potential, which may suggest applications in mitigating oxidative stress-related conditions Chkirate et al..

Physicochemical Properties and Other Applications

Ansari and Lal synthesized derivatives of benzimidazole, focusing on their antimicrobial activities and physicochemical properties, which may indicate their potential for various biomedical applications Ansari & Lal. Furthermore, the preparation and evaluation of benzimidazole derivatives as antioxidants for local base oil by Basta et al. extend the application of such compounds to the field of industrial chemistry, particularly in improving the oxidative stability of oils Basta et al..